Cas no 32890-92-9 (2,3,4,6-Tetrafluorobenzoic acid)

• Product Name: 2,3,4,6-Tetrafluorobenzoic acid
• CAS No: 32890-92-9
• MF: C₇H₂F₄O₂
• MW: 194.083196163177
• MDL: MFCD00039523
• CID: 1036139
• PubChem ID: 2776591
• Update Time: 2025-05-22

2,3,4,6-Tetrafluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,4,6-Tetrafluorobenzoic acid
• 2,3,4,6-tetrafluorobenzoic acid;
• EN300-174718
• AKOS016010030
• SCHEMBL364018
• A856683
• JMVKZWLEXQRABZ-UHFFFAOYSA-N
• PS-10111
• DB-292133
• DTXSID50380208
• 2,3,4,6-Tetrafluorobenzoicacid
• CS-0212244
• Z1255360496
• 32890-92-9
• MFCD00039523

• MDL： MFCD00039523
• Inchi： 1S/C7H2F4O2/c8-2-1-3(9)5(10)6(11)4(2)7(12)13/h1H,(H,12,13)
• InChI Key： JMVKZWLEXQRABZ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1C(=O)O)F)F)F

Computed Properties

• Exact Mass: 193.99906
• Monoisotopic Mass: 193.99909195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.633±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 98-99.5 ºC (ligroine )
• Boiling Point: 223.1±35.0 ºC (760 Torr),
• Flash Point: 88.7±25.9 ºC,
• Solubility: Almost insoluble (0.064 g/l) (25 º C),
• PSA: 37.3
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

2,3,4,6-Tetrafluorobenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,3,4,6-Tetrafluorobenzoic acid

2,3,4,6-Tetrafluorobenzoic Acid: A Comprehensive Overview

2,3,4,6-Tetrafluorobenzoic acid (CAS No. 32890-92-9) is a highly fluorinated aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes four fluorine atoms attached to a benzoic acid backbone. The presence of multiple fluorine atoms imparts distinctive electronic and physical properties to the molecule, making it a valuable component in various applications.

The synthesis of 2,3,4,6-tetrafluorobenzoic acid involves a series of precise chemical reactions. Researchers have explored various methodologies to achieve high yields and purity levels. Recent advancements in fluorination techniques have enabled the efficient production of this compound. For instance, the use of electrophilic fluorination methods has been optimized to minimize side reactions and improve selectivity. These developments have made 2,3,4,6-tetrafluorobenzoic acid more accessible for both academic and industrial purposes.

One of the most notable applications of 2,3,4,6-tetrafluorobenzoic acid is in the synthesis of advanced materials. The compound serves as a precursor for the production of fluorinated polymers and high-performance resins. These materials exhibit exceptional thermal stability and chemical resistance, making them ideal for use in aerospace, electronics, and automotive industries. Recent studies have highlighted the potential of 2,3,4,6-tetrafluorobenzoic acid in creating self-healing polymers, which can autonomously repair minor damages caused by environmental stressors.

In addition to its role in materials science, 2,3,4,6-tetrafluorobenzoic acid has found applications in pharmaceutical research. The fluorine atoms in its structure contribute to enhanced bioavailability and stability of drug molecules. Scientists are investigating its use as an intermediate in the synthesis of novel pharmaceutical agents targeting various diseases. For example, recent research has focused on its potential role in developing antiviral drugs with improved efficacy.

The physical and chemical properties of 2,3,4,6-tetrafluorobenzoic acid are well-documented. The compound exhibits a high melting point due to the strong intermolecular forces arising from its fluorinated structure. Its solubility in various solvents has been extensively studied to optimize its usage in different chemical processes. Moreover, the compound demonstrates excellent UV stability and resistance to oxidation under normal conditions.

From an environmental perspective, the handling and disposal of 2,3,4,6-tetrafluorobenzoic acid require careful consideration due to its chemical inertness. Recent studies have explored eco-friendly methods for synthesizing this compound to reduce its environmental footprint. These efforts align with global initiatives aimed at promoting sustainable chemistry practices.

In conclusion, 2, 3, 4, 6-tetrafluorobenzoic acid (CAS No. 32890-92-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique properties make it an essential building block for advanced materials and pharmaceuticals. As research continues to uncover new potential uses for this compound, 2, 3, 4, 6-tetrafluorobenzoic acid is poised to play an even more significant role in shaping future technological advancements.